Cas no 115012-26-5 (3-Amino-N-cyclohexylpropanamide)

• Product Name: 3-Amino-N-cyclohexylpropanamide
• CAS No: 115012-26-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 1087558
• PubChem ID: 16784326
• Update Time: 2025-06-08

3-Amino-N-cyclohexylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-cyclohexylpropanamide
• N~1~-cyclohexyl-beta-alaninamide(SALTDATA: HCl)
• N~1~-cyclohexyl-beta-alaninamide
• J-003171
• MFCD09726123
• CS-0216554
• Z241054020
• STK497994
• Propanamide, 3-amino-N-cyclohexyl-
• N-cyclohexyl-beta-alaninamide
• EN300-51026
• AKOS000141628
• SCHEMBL19849412
• DTXSID401304122
• 115012-26-5
• F21041

• MDL： MFCD09726123
• Inchi： 1S/C9H18N2O/c10-7-6-9(12)11-8-4-2-1-3-5-8/h8H,1-7,10H2,(H,11,12)
• InChI Key： OHYOQNYNFIQCLU-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC1CCCCC1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N-cyclohexylpropanamide

Professional Introduction to Compound with CAS No. 115012-26-5 and Product Name: 3-Amino-N-cyclohexylpropanamide

3-Amino-N-cyclohexylpropanamide, identified by the chemical abstracts service number CAS No. 115012-26-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amide derivative features a unique structural motif comprising an amino group attached to a cyclohexyl-substituted propanamide backbone, which confers distinct physicochemical properties and biological activities. The cyclohexyl ring introduces steric hindrance and lipophilicity, while the amide functionality provides a site for further chemical modification, making it a versatile scaffold for drug discovery.

The synthesis of 3-Amino-N-cyclohexylpropanamide involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexylamine and propanoic acid derivatives. The introduction of the amide bond is often achieved through condensation reactions, such as the formation of an amide linkage between the carboxylic acid group of propanoic acid and the amine group of cyclohexylamine under acidic or basic catalysis. The reaction conditions must be carefully optimized to ensure high yield and purity, as side reactions such as over-amination or polymerization can complicate downstream applications.

In recent years, 3-Amino-N-cyclohexylpropanamide has garnered attention in academic and industrial research due to its potential pharmacological applications. The compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development in preclinical studies. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation in drug design.

One of the most compelling aspects of 3-Amino-N-cyclohexylpropanamide is its utility as a building block in medicinal chemistry. The presence of both an amino group and an amide moiety allows for diverse derivatization strategies, enabling the generation of libraries of analogs with tailored biological properties. For instance, functionalization of the amino group can introduce polar or charged substituents to modulate binding affinity, while modifications at the carboxylic acid side chain can alter metabolic stability and pharmacokinetic profiles.

Recent studies have explored the biological activity of 3-Amino-N-cyclohexylpropanamide in various disease models. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, given the ability of amide derivatives to interact with protein kinases. Additionally, its structural similarity to known bioactive compounds has prompted exploration in the development of novel therapeutic agents targeting neurological disorders. The cyclohexyl substituent may contribute to reduced toxicity compared to smaller alkyl groups, which is a critical consideration in drug development.

The role of computational chemistry in optimizing 3-Amino-N-cyclohexylpropanamide derivatives cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity for target proteins, facilitating rational design of more potent compounds. Virtual screening algorithms have identified novel scaffolds derived from this core structure, highlighting its versatility as a pharmacophore. These advancements underscore the importance of integrating experimental and computational approaches in modern drug discovery pipelines.

From a synthetic chemistry perspective, 3-Amino-N-cyclohexylpropanamide serves as an excellent model system for exploring new methodologies. The challenges associated with its synthesis—such as regioselectivity and yield optimization—have driven innovation in catalytic systems and reaction conditions. For example, transition-metal-catalyzed cross-coupling reactions have been explored as alternative routes to introducing functional groups at specific positions on the molecule. Such developments not only enhance synthetic efficiency but also expand the toolkit available to medicinal chemists.

The pharmacokinetic properties of 3-Amino-N-cyclohexylpropanamide are another area of active investigation. In vitro studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles using relevant cell lines and liver microsomes. These studies provide critical data for assessing drug-likeness and predicting clinical efficacy. The balance between lipophilicity conferred by the cyclohexyl ring and polarizability from the amide group appears to influence these properties significantly.

Future directions for research on 3-Amino-N-cyclohexylpropanamide include exploring its role in combination therapies. Given its structural flexibility, it may be combined with other bioactive molecules to achieve synergistic effects or reduce side effects compared to single-agent treatments. Preclinical studies are needed to validate these hypotheses and establish optimal dosing regimens.

The industrial relevance of 3-Amino-N-cyclohexylpropanamide is further emphasized by its potential scalability for large-scale production. Process chemists are developing robust synthetic routes that minimize waste generation while maintaining high reproducibility—a key requirement for commercialization. Continuous flow chemistry has emerged as a particularly promising approach for producing complex molecules like this one efficiently.

In conclusion,3-Amino-N-cyclohexylpropanamide (CAS No. 115012-26-5) represents a valuable asset in pharmaceutical research due to its unique structural features and multifaceted applications. Its role as a scaffold for drug discovery continues to evolve with advances in synthetic methodologies and computational biology. As interest grows among academic institutions and biotechnology companies alike, this compound holds considerable promise for addressing unmet medical needs through innovative molecular design.